Cas no 1441165-76-9 (4-(tert-butoxy)carbonyl-4-azabicyclo5.1.0octane-1-carboxylic acid)

• Product Name: 4-(tert-butoxy)carbonyl-4-azabicyclo5.1.0octane-1-carboxylic acid
• CAS No: 1441165-76-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 4599934
• PubChem ID: 137698954
• Update Time: 2025-06-30

4-(tert-butoxy)carbonyl-4-azabicyclo5.1.0octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(tert-butoxy)carbonyl]-4-azabicyclo[5.1.0]octane-1-carboxylic acid
• 4-(tert-butoxy)carbonyl-4-azabicyclo5.1.0octane-1-carboxylic acid

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-6-4-9-8-13(9,5-7-14)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： AJJSFSRSMSKRET-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)C(C1)CCN(C(OC(C)(C)C)=O)CC2

Additional information on 4-(tert-butoxy)carbonyl-4-azabicyclo5.1.0octane-1-carboxylic acid

Introduction to 4-(tert-butoxy)carbonyl-4-azabicyclo[5.1.0]octane-1-carboxylic acid (CAS No. 1441165-76-9)

4-(tert-butoxy)carbonyl-4-azabicyclo[5.1.0]octane-1-carboxylic acid, identified by its CAS number 1441165-76-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic azapeptides, which are known for their unique structural framework and potential biological activities. The presence of a tert-butoxycarbonyl (Boc) group in its molecular structure underscores its utility as a protecting group in peptide synthesis, while the bicyclo[5.1.0]octane core provides a rigid scaffold that can modulate interactions with biological targets.

The bicyclo[5.1.0]octane moiety is a key feature of this compound, contributing to its distinct conformational preferences and influencing its pharmacokinetic properties. This structural motif has been explored in various drug candidates due to its ability to mimic natural product scaffolds and enhance binding affinity to biological receptors. Recent studies have highlighted the importance of such bicyclic structures in developing novel therapeutics, particularly in the treatment of neurological disorders and inflammatory conditions.

In the context of pharmaceutical research, 4-(tert-butoxy)carbonyl-4-azabicyclo[5.1.0]octane-1-carboxylic acid serves as a valuable intermediate in the synthesis of more complex molecules. The Boc group, being a well-established protecting agent, ensures stability during synthetic transformations while allowing selective deprotection at later stages. This makes the compound particularly useful in multi-step peptide coupling reactions, where orthogonal protection strategies are employed to achieve high yields and purity.

Recent advancements in medicinal chemistry have demonstrated the potential of azabicycloalkanes as pharmacophores in drug design. The nitrogen atom within the azabicyclo ring can engage in hydrogen bonding or coordinate with metal ions, depending on the molecular context. Such interactions are critical for modulating enzyme activity and receptor binding affinity. For instance, derivatives of 4-(tert-butoxy)carbonyl-4-azabicyclo[5.1.0]octane-1-carboxylic acid have been investigated for their role in inhibiting proteases and kinases, which are key targets in oncology and immunology.

The synthetic utility of this compound extends beyond peptide chemistry; it can also be incorporated into non-peptide scaffolds to explore novel bioactivities. Researchers have leveraged its rigid bicyclic core to develop small-molecule inhibitors with improved solubility and metabolic stability compared to linear analogs. This approach aligns with current trends in drug discovery, where structural rigidity is often employed to enhance target engagement and reduce off-target effects.

In addition to its synthetic applications, 4-(tert-butoxy)carbonyl-4-azabicyclo[5.1.0]octane-1-carboxylic acid has been explored in biological assays to evaluate its potential therapeutic effects. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating cytokine release or inhibiting inflammatory signaling pathways. The azabicyclo moiety's ability to interact with specific protein targets makes it an attractive scaffold for designing molecules that can selectively modulate immune responses without systemic side effects.

The pharmacokinetic profile of compounds derived from 4-(tert-butoxy)carbonyl-4-azabicyclo[5.1.0]octane-1-carboxylic acid is another area of active investigation. The rigid bicyclic structure can enhance oral bioavailability by reducing metabolic clearance, while the Boc group provides stability under physiological conditions. These attributes are particularly important for developing drugs that require prolonged circulation times or targeted delivery systems.

Recent publications have highlighted the versatility of 4-(tert-butoxy)carbonyl-4-azabicyclo[5.1.0]octane-1-carboxylic acid in drug development pipelines across multiple therapeutic areas. For example, researchers have synthesized analogs of this compound that exhibit inhibitory activity against bacterial enzymes involved in cell wall biosynthesis, offering potential as novel antibiotics against resistant strains. Similarly, modifications to the Boc group have enabled exploration of different functionalization strategies, expanding the chemical space available for further optimization.

The future directions for this compound include exploring its role in targeted drug delivery systems, such as prodrugs or nanoparticles that can enhance tissue-specific delivery or controlled release profiles. Advances in computational chemistry and machine learning are also being leveraged to predict new derivatives with enhanced bioactivity or improved pharmacokinetic properties.

In summary, 4-(tert-butoxy)carbonyl-4-azabicyclo[5.1.0]octane-1-carboxylic acid (CAS No. 1441165-76-9) represents a promising scaffold for pharmaceutical innovation with diverse applications ranging from peptide synthesis to drug discovery across multiple therapeutic areas.